N1-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H20N2O4S2/c17-4-5-20-14(3-7-21-10-14)9-16-13(19)12(18)15-8-11-2-1-6-22-11/h1-2,6,17H,3-5,7-10H2,(H,15,18)(H,16,19)
• InChI Key: PLWZVYNQROBJFC-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(CNC(=O)C(=O)NCC2=CC=CS2)OCCO
• Molecular Formula: C14H20N2O4S2
• Molecular Weight: 344.5 g/mol

Description

N1-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C14H20N2O4S2 and its molecular weight is 344.44. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Methodologies

Research on novel synthetic approaches to related oxalamides and thiophene derivatives provides foundational knowledge for the manipulation and application of complex molecules like N1-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide. For instance, a study by Mamedov et al. (2016) describes a novel one-pot synthetic method for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the versatility of oxalamide chemistry in creating diverse molecular architectures (Mamedov et al., 2016).

Polymer Applications

The development and characterization of polythiophene derivatives highlight the potential applications of thiophene-based molecules in materials science. Bernier et al. (2002) reported the preparation of chromic polythiophenes, demonstrating the utility of thiophene derivatives in creating colorimetric sensors and high-throughput screening tools, valuable for drug discovery and materials research (Bernier et al., 2002).

Conductive Materials and Optical Properties

The synthesis of novel polythiophenes with specific functional groups indicates the relevance of such compounds in the development of conductive materials. For example, Tapia et al. (2010) explored copolymers of thiophenes for their thermal, optical, and electrochemical properties, contributing to advancements in materials science and engineering (Tapia et al., 2010).

Ligand Design for Biomedical Applications

The design and reactivity of multidentate ligands with metal cores, as studied by Wang et al. (2017), show the potential of complex molecules in creating advanced biomedical imaging agents. Such research underlines the importance of intricate molecular designs in enhancing the specificity and efficiency of diagnostic tools (Wang et al., 2017).